Cas no 1483031-08-8 (2-Chloro-6-(thiophen-3-yl)pyridine)

• Product Name: 2-Chloro-6-(thiophen-3-yl)pyridine
• CAS No: 1483031-08-8
• MF: C₉H₆ClNS
• MW: 195.668639659882
• CID: 5577815
• Update Time: 2025-10-17

2-Chloro-6-(thiophen-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(thiophen-3-yl)pyridine
• Pyridine, 2-chloro-6-(3-thienyl)-

• Inchi： 1S/C9H6ClNS/c10-9-3-1-2-8(11-9)7-4-5-12-6-7/h1-6H
• InChI Key： WFUIOTQDTDVLBR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2C=CSC=2)=CC=C1

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 277.4±25.0 °C(Predicted)
• pka: -0.14±0.10(Predicted)

Additional information on 2-Chloro-6-(thiophen-3-yl)pyridine

2-Chloro-6-(thiophen-3-yl)pyridine (CAS No. 1483031-08-8): A Comprehensive Overview

2-Chloro-6-(thiophen-3-yl)pyridine, also known by its CAS registry number CAS No. 1483031-08-8, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring substituted with a chlorine atom at the 2-position and a thiophene group at the 6-position, making it a versatile building block for various chemical applications.

The synthesis of 2-Chloro-6-(thiophen-3-yl)pyridine typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating the thiophene moiety through coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

One of the most notable applications of this compound lies in its use as an intermediate in drug discovery and development. Its unique electronic properties and structural flexibility make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. For instance, studies have shown that derivatives of 2-Chloro-6-(thiophen-3-yl)pyridine exhibit promising anti-proliferative activity against cancer cell lines, suggesting potential applications in oncology.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The incorporation of the thiophene group enhances the compound's conjugation length, improving its electronic transport properties and making it suitable for use in high-performance electronic devices.

Recent research has focused on optimizing the properties of 2-Chloro-6-(thiophen-3-yl)pyridine through functionalization and structural modifications. For example, researchers have explored the addition of electron-withdrawing or donating groups to alter the compound's optical and electronic characteristics, paving the way for new applications in optoelectronics and sensing technologies.

The environmental impact of this compound is another area of active investigation. Studies are being conducted to assess its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable chemical practices. These efforts are crucial for maintaining regulatory compliance and promoting eco-friendly industrial applications.

In conclusion, 2-Chloro-6-(thiophen-3-yl)pyridine (CAS No. 1483031-08-8) stands as a testament to the ingenuity of modern organic chemistry, offering diverse opportunities across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.